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Compound of Interest

Compound Name:
N,N-bis (2-hydroxyethyl)

tridecylamine

CAS No.: 68155-05-5

Cat. No.: B1266714

Get Quote

An In-depth Technical Guide on the Core Chemical Properties, Synthesis, and Analysis of N,N-

bis(2-hydroxyethyl) tridecylamine for Researchers, Scientists, and Drug Development

Professionals.

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a C13 alkyl chain and two

hydroxyethyl groups attached to the nitrogen atom. This amphiphilic structure imparts

surfactant properties, making it a subject of interest for various industrial applications. While its

direct role in drug development is not extensively documented, its properties as a non-ionic

surfactant suggest potential applications in formulation and delivery systems. This technical

guide provides a comprehensive overview of its chemical and physical properties, synthesis,

and analytical methodologies, drawing from available data and information on closely related

long-chain N,N-bis(2-hydroxyethyl) alkylamines.

Chemical and Physical Properties
N,N-bis(2-hydroxyethyl) tridecylamine is typically a white to off-white solid or a colorless to pale

yellow viscous liquid at room temperature.[1] Its identity is defined by the molecular formula
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C₁₇H₃₇NO₂ and a molecular weight of approximately 287.48 g/mol .[2][3] There are multiple

CAS numbers associated with this chemical name, including 68155-05-5 and 18312-57-7,

which may refer to the specific compound or a mixture of N,N-bis(2-hydroxyethyl) C10-C16

alkylamines.[4]

Table 1: Physicochemical Properties of N,N-bis(2-
hydroxyethyl) tridecylamine

Property Value Source

Molecular Formula C₁₇H₃₇NO₂ [2][3]

Molecular Weight 287.48 g/mol [2]

IUPAC Name

2-[2-

hydroxyethyl(tridecyl)amino]eth

anol

[5]

Appearance

White to off-white solid;

Colorless to pale yellow

viscous liquid

[1]

Melting Point 94-96 °C (for CAS 18312-57-7)

Solubility
Slightly soluble in chloroform

and methanol
[1]

Topological Polar Surface Area 43.7 Å² [5]

Spectroscopic Data
Detailed experimental spectroscopic data for N,N-bis(2-hydroxyethyl) tridecylamine is not

readily available in the public domain. However, data from analogous long-chain N,N-bis(2-

hydroxyethyl) alkylamines can provide valuable insights for structural characterization.

Mass Spectrometry (MS): The mass spectrum of the closely related N,N-Bis(2-hydroxyethyl)

dodecylamine shows a characteristic fragmentation pattern that can be used for identification.

[6] The fragmentation of N,N-bis(2-hydroxyethyl) tridecylamine is expected to follow a similar

pattern, with the molecular ion peak and fragments corresponding to the loss of hydroxyethyl

groups and cleavage of the alkyl chain.
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Infrared (IR) Spectroscopy: The FTIR spectrum of a similar compound, bis(2-

hydroxyethylammonium) stearate, shows characteristic absorption bands.[7] For N,N-bis(2-

hydroxyethyl) tridecylamine, the following peaks can be anticipated:

A broad O-H stretching band around 3300-3500 cm⁻¹ due to the hydroxyl groups.

C-H stretching bands from the tridecyl chain in the region of 2850-2960 cm⁻¹.

A C-N stretching vibration around 1020–1220 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for the tridecyl

derivative is unavailable, the ¹H NMR spectrum of bis(2-hydroxyethylammonium) stearate

provides a reference for the types of signals to expect.[7] For N,N-bis(2-hydroxyethyl)

tridecylamine, the ¹H NMR spectrum in a suitable solvent would likely show:

A triplet corresponding to the terminal methyl group of the tridecyl chain.

A broad multiplet for the methylene groups of the alkyl chain.

Triplets corresponding to the methylene groups of the hydroxyethyl moieties (-N-CH₂-CH₂-

OH).

A signal for the hydroxyl protons, which may be broad and its chemical shift dependent on

concentration and solvent.

Experimental Protocols
Synthesis
The synthesis of N,N-bis(2-hydroxyethyl) alkylamines can be achieved through two primary

routes: the ethoxylation of the corresponding primary amine or the amidation of the

corresponding carboxylic acid with diethanolamine.[8]

Method 1: Ethoxylation of Tridecylamine

This method involves the reaction of tridecylamine with two molar equivalents of ethylene

oxide.[9]
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Reaction Workflow:
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Ethoxylation of Tridecylamine Workflow

Detailed Protocol (Adapted from a general procedure for alkylamine ethoxylation)[9]:

Charge a pressure-rated reactor with tridecylamine.

Dry the amine and the reactor by heating to 100-150 °C under a nitrogen purge or vacuum

until the water content is below 0.1%.

Cool the reactor to the desired reaction temperature.

Introduce two molar equivalents of ethylene oxide into the reactor at a controlled rate,

maintaining the reaction temperature. This initial reaction to form the bis-hydroxyethyl

derivative typically does not require a catalyst.

After the addition is complete, allow the reaction to proceed for a specified digestion

period.

Purge the reactor with nitrogen to remove any unreacted ethylene oxide.

The crude product can be used as is or purified further.

Method 2: Amidation of Tridecanoic Acid with Diethanolamine

This method involves the condensation reaction between tridecanoic acid and diethanolamine.

[8]

Reaction Workflow:
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Amidation and Reduction Synthesis Workflow

Detailed Protocol (Conceptual, based on similar reactions):

Combine tridecanoic acid and a slight excess of diethanolamine in a reaction vessel

equipped with a stirrer, thermometer, and a Dean-Stark apparatus for water removal.

Heat the mixture to a temperature sufficient to drive the condensation reaction and remove

the water azeotropically (typically 150-180 °C). The reaction can be catalyzed by a small

amount of an acid or base.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been removed.

The resulting intermediate, N,N-bis(2-hydroxyethyl) tridecanamide, is then reduced to the

final amine product. This can be achieved using a suitable reducing agent such as lithium

aluminum hydride (LiAlH₄) in an appropriate solvent like tetrahydrofuran (THF).

The final product is then isolated and purified.

Purification
Purification of the crude product can be achieved by methods such as recrystallization or

column chromatography.

Recrystallization: If the product is a solid, it can be recrystallized from a suitable solvent

system. The choice of solvent will depend on the polarity of the compound and its impurities.
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Column Chromatography: For more rigorous purification, column chromatography using

silica gel or alumina as the stationary phase can be employed. The mobile phase would

typically be a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar

solvent (e.g., ethyl acetate or isopropanol), with the polarity gradient adjusted to achieve

optimal separation.

Analysis
The purity and identity of N,N-bis(2-hydroxyethyl) tridecylamine can be assessed using various

analytical techniques.

Analytical Workflow:

Sample

HPLC/UHPLC

NMR Spectroscopy
(¹H, ¹³C)

FTIR Spectroscopy

Mass Spectrometry
(MS/MS)

Data Analysis &
Characterization

Click to download full resolution via product page

Analytical Workflow for Characterization

High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid

Chromatography (UHPLC): LC methods coupled with mass spectrometry (LC-MS/MS) are

powerful for the analysis of N,N-bis(2-hydroxyethyl) alkylamines.[10][11] A reversed-phase

column (e.g., C8 or C18) with a mobile phase gradient of water and an organic solvent (e.g.,

acetonitrile or methanol), often with a modifier like formic acid or ammonium acetate, can be

used for separation. Detection can be achieved using a charged aerosol detector (CAD), an

evaporative light scattering detector (ELSD), or a mass spectrometer.

Applications in Research and Drug Development
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While the primary applications of N,N-bis(2-hydroxyethyl) tridecylamine are in the industrial

sector as a surfactant, emulsifier, and thickener, its chemical structure suggests potential roles

in pharmaceutical sciences.[1]

Drug Formulation: As a non-ionic surfactant, it could be investigated as an excipient in drug

formulations to enhance the solubility and bioavailability of poorly water-soluble active

pharmaceutical ingredients (APIs).

Drug Delivery Systems: The amphiphilic nature of the molecule makes it a candidate for the

formation of micelles or other self-assembled structures that can encapsulate and deliver

drugs.

Penetration Enhancer: Long-chain alkylamines are known to act as penetration enhancers in

transdermal drug delivery systems. The specific properties of the tridecyl derivative in this

context would require further investigation.

It is important to note that the biological activity and toxicological profile of N,N-bis(2-

hydroxyethyl) tridecylamine would need to be thoroughly evaluated for any potential

pharmaceutical application. Studies on structurally related compounds, such as N,N'-Bis(2-

hydroxybenzyl) ethylenediamine derivatives, have shown cytotoxic activity against cancer cell

lines, suggesting that the N,N-bis(2-hydroxyethyl) moiety can be part of biologically active

molecules.[12] However, direct evidence for the biological activity of N,N-bis(2-hydroxyethyl)

tridecylamine is currently lacking.

Surfactant Properties
The surfactant properties of N,N-bis(2-hydroxyethyl) tridecylamine are central to its

functionality. Key parameters include the critical micelle concentration (CMC) and surface

tension.

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant

molecules begin to form micelles in solution. For homologous series of N-alkyl

diethanolamines, the CMC generally decreases as the length of the alkyl chain increases.[13]

While the specific CMC for the C13 derivative is not readily available, it is expected to be lower

than that of shorter-chain analogues. The CMC can be determined experimentally by
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measuring the change in a physical property, such as surface tension, as a function of

surfactant concentration.

Surface Tension: The surface tension of an aqueous solution of N,N-bis(2-hydroxyethyl)

tridecylamine will decrease as the concentration increases up to the CMC, after which it will

remain relatively constant.[13] This property is fundamental to its role as a wetting agent and

emulsifier.

Safety Information
N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation.[1] Appropriate

personal protective equipment, such as gloves and safety glasses, should be worn when

handling this chemical. Care should also be taken to avoid contact with strong oxidizing agents.

[1] For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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